Cas no 313404-12-5 (N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide)

• Product Name: N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide
• CAS No: 313404-12-5
• MF: C₁₄H₉N₃O₄S
• MW: 315.303961515427
• CID: 6434409
• PubChem ID: 733819
• Update Time: 2025-07-27

N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide
• N-(4-(3-nitrophenyl)thiazol-2-yl)furan-2-carboxamide
• N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2-furamide
• 2-Furancarboxamide, N-[4-(3-nitrophenyl)-2-thiazolyl]-
• 313404-12-5
• Z27858629
• N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• AS-871/11903580
• SR-01000278207-1
• AKOS001078412
• F0147-0272
• Oprea1_845440
• SR-01000278207

• Inchi： 1S/C14H9N3O4S/c18-13(12-5-2-6-21-12)16-14-15-11(8-22-14)9-3-1-4-10(7-9)17(19)20/h1-8H,(H,15,16,18)
• InChI Key： WQRQAAQBWATKQO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 315.03137695g/mol
• Monoisotopic Mass: 315.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• pka: 6.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide

N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide (CAS No. 313404-12-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide (CAS No. 313404-12-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by the presence of a nitrophenyl group and a furan ring, which contribute to its biological activity and chemical stability.

The molecular structure of N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide is composed of a central thiazole ring fused with a furan ring, and an amide linkage that connects the nitrophenyl group. The thiazole ring, known for its aromaticity and electron-withdrawing properties, plays a crucial role in the compound's stability and reactivity. The furan ring, on the other hand, adds flexibility and enhances the compound's ability to interact with biological targets. The nitrophenyl group, with its strong electron-withdrawing effect, contributes to the compound's pharmacological properties by influencing its electronic distribution and reactivity.

Recent studies have highlighted the potential of N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been reported to inhibit the Akt/mTOR pathway, which is often dysregulated in various types of cancer. This ability to selectively target cancer cells while sparing normal cells makes N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide an attractive candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Furthermore, it exhibits low toxicity and high selectivity towards its target proteins, which are essential characteristics for a drug candidate.

In terms of synthetic methods, several approaches have been developed to synthesize N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide. One common method involves the reaction of 4-chloroacetylthiofurane with 3-nitroaniline followed by cyclization to form the thiazole ring. Another approach involves the condensation of 5-aminothiophene with 4-chloroacetylthiofurane in the presence of a base. These synthetic routes are efficient and scalable, making it feasible to produce large quantities of the compound for further research and development.

The potential applications of N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide extend beyond inflammation and cancer. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that this compound can protect neurons from oxidative stress and inhibit beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides associated with Alzheimer's disease. These findings open up new avenues for the development of neuroprotective agents based on this scaffold.

In conclusion, N-4-(3-nitrophenyl)-1,3-thiazol-2-ylfuran-2-carboxamide (CAS No. 313404-12-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various diseases.